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Compound of Interest

Compound Name: c-Fms-IN-1

Cat. No.: B2436168 Get Quote

Introduction

c-Fms, also known as Colony-Stimulating Factor 1 Receptor (CSF1R), is a receptor tyrosine

kinase that plays a crucial role in the survival, proliferation, and differentiation of myeloid cells,

including macrophages and their precursors.[1][2][3] The receptor is activated by its ligands,

Colony-Stimulating Factor 1 (CSF-1) and Interleukin-34 (IL-34).[1][3][4] Dysregulation of the c-

Fms signaling pathway is implicated in various diseases, including cancer, autoimmune

disorders, and neurodegenerative diseases.[2][3][4] c-Fms-IN-1 is a potent and selective

inhibitor of c-Fms kinase activity, making it a valuable tool for studying the biological functions

of c-Fms and for potential therapeutic development.[5][6] These application notes provide

detailed protocols for the preparation and handling of c-Fms-IN-1 stock solutions for research

applications.

Mechanism of Action

c-Fms-IN-1 specifically targets the tyrosine kinase activity of the c-Fms receptor.[6] Upon

ligand binding, c-Fms dimerizes and undergoes autophosphorylation, initiating downstream

signaling cascades such as the PI3K/Akt, JNK, and ERK1/2 pathways.[2][3] These pathways

are essential for regulating gene expression related to cell survival and proliferation.[7] By

inhibiting the kinase activity of c-Fms, c-Fms-IN-1 blocks these downstream signaling events,

thereby inhibiting the functions of myeloid cells.[6]
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A summary of the key quantitative data for c-Fms-IN-1 is presented in the table below.

Parameter Value Source

Target c-Fms / CSF1R [5][6]

IC₅₀ 0.0008 µM (8 nM) [5]

Molecular Formula C₁₉H₂₁N₃O₃ [8]

Molecular Weight 339.39 g/mol [8]

Solubility (DMSO) ≥ 90 mg/mL (265.18 mM) [8]

Storage (Powder) -20°C for 3 years [8][9]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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